Cas no 1428363-27-2 (2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• CAS No: 1428363-27-2
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 6064011
• PubChem ID: 71784474
• Update Time: 2025-05-20

2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• 2-(4-fluorophenyl)-1-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]ethanone
• 2-(4-fluorophenyl)-1-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
• VU0531373-1
• F6064-8320
• 2-(4-fluorophenyl)-1-{3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one
• AKOS024531283
• 1428363-27-2

• Inchi： 1S/C17H14FN3O3/c18-13-5-3-11(4-6-13)14(22)10-21-8-12(9-21)17-19-16(20-24-17)15-2-1-7-23-15/h1-7,12H,8-10H2
• InChI Key： AXCFRMZNSHSBDI-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C3=CC=CO3)N=2)C1)C(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 327.10191948g/mol
• Monoisotopic Mass: 327.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one

Introduction to 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one and Its Significance in Modern Chemical Biology

2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one (CAS No. 1428363-27-2) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to a class of molecules that integrate multiple pharmacological motifs, making it a promising candidate for drug discovery and development. The presence of a 4-fluorophenyl group, combined with an intricate heterocyclic framework comprising furan, oxadiazole, and azetidine moieties, endows this molecule with distinct chemical and biological properties that are being actively explored in contemporary research.

The 4-fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall bioavailability. In the context of 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one, this group likely contributes to the compound's interaction with biological targets by modulating electronic properties and steric hindrance. The compound's core structure includes a 3-(furan-2-yl)-1,2,4-triazole moiety linked to an azetidine ring, creating a multifaceted scaffold that may engage with various biological pathways.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The furan, oxadiazole, and azetidine components in this molecule represent key pharmacological building blocks that have been extensively studied for their potential in modulating enzyme activity and receptor binding. For instance, oxadiazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, while furan analogs have been explored for their role in central nervous system disorders. The integration of these motifs into a single molecule like 2-(4-fluorophenyl)-1-{3-3-(furan-2-yl)-1,2,4 oxadiazol -5 -yl azetidin -1 -yl}ethan -1 -one suggests a synergistic effect that could lead to novel therapeutic interventions.

The synthesis and characterization of this compound have been driven by the need for innovative molecular architectures that can address complex diseases. The structural complexity of CAS No. 1428363 - 27 - 2 allows for diverse functionalization strategies, enabling researchers to fine-tune its biological activity. This flexibility is particularly valuable in the development of targeted therapies where precise molecular interactions are critical. The compound's potential as an intermediate in the synthesis of more complex drug candidates is also under investigation, underscoring its importance in medicinal chemistry.

In the realm of computational chemistry and drug discovery, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 2-(4-fluorophenyl)-1-{3 - 3 -(furan - 2 - yl) - 1 , 2 , 4 oxadiazol -5 - yl azetidin - 1 - yl}ethan - 1 - one to biological targets such as kinases and transcription factors. Preliminary results suggest that this compound exhibits promising interactions with proteins involved in cancer progression and inflammation. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as a strategy for achieving superior therapeutic outcomes.

The role of fluoroaromatics in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can enhance the potency of drugs by improving binding interactions with enzymes and receptors. In the case of CAS No. 1428363 - 27 - 2, the 4-fluorophenyl group may play a crucial role in optimizing its pharmacokinetic profile while maintaining high efficacy. This underscores the importance of fluorine-containing compounds in modern pharmaceutical development.

Moreover, the heterocyclic framework of this molecule offers opportunities for further derivatization to explore new chemical space. By modifying substituents on the furan, oxadiazole, or azetidine rings, chemists can generate libraries of analogs with tailored biological activities. Such structural diversification is essential for identifying lead compounds that can undergo further optimization through iterative design cycles.

Recent studies have also highlighted the potential of this class of compounds in addressing neurodegenerative diseases. The structural features present in CAS No. 1428363 - 27 - 2, particularly the combination of nitrogen-rich heterocycles, suggest that it may interact with neuroreceptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. While further research is needed to fully elucidate its mechanism of action, these preliminary findings are encouraging for future therapeutic applications.

The synthesis methodologies employed for preparing this compound reflect contemporary trends in organic chemistry where efficiency and sustainability are paramount. Modern synthetic routes often incorporate transition metal catalysis and green chemistry principles to minimize waste and improve yields. Such approaches not only enhance practicality but also align with global efforts to promote environmentally responsible chemical practices.

In conclusion,CAS No .1428363–27–2 () represents a significant advancement in pharmaceutical chemistry due to its intricate structure and multifaceted pharmacological potential . Its integration of key pharmacophores , including the bioisosteric *fl uoroaromatic* moiety , makes it a compelling candidate for further exploration . As research progresses , this molecule is likely to contribute valuable insights into disease mechanisms while serving as a foundation for novel therapeutic agents . The ongoing investigation into its biological activities underscores its promise as an important tool in modern drug discovery efforts .